Cas no 1508901-51-6 (1-Amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol)

• Product Name: 1-Amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol
• CAS No: 1508901-51-6
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5880929
• PubChem ID: 83442534
• Update Time: 2025-06-07

1-Amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1812481
• 1-amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol
• 1508901-51-6
• 1-Amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol

• Inchi： 1S/C12H19NO4/c1-15-10-5-4-8(6-9(14)7-13)11(16-2)12(10)17-3/h4-5,9,14H,6-7,13H2,1-3H3
• InChI Key： RBAGJEGDHYNDKT-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=CC(=C(C=1OC)OC)OC

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-Amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol

1-Amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol (CAS No. 1508901-51-6): An Overview of Its Structure, Properties, and Applications

1-Amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol (CAS No. 1508901-51-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 1-Amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol consists of a propanol backbone with an amino group and a substituted phenyl ring. The presence of three methoxy groups on the phenyl ring imparts specific chemical and physical properties to the molecule, influencing its reactivity and biological interactions. The compound's molecular formula is C₁₂H₁₉NO₄, and its molecular weight is approximately 243.28 g/mol.

In terms of physical properties, 1-Amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol is a white to off-white solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it suitable for various experimental conditions in both in vitro and in vivo studies.

The chemical reactivity of 1-Amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol is influenced by its functional groups. The amino group can participate in hydrogen bonding and other intermolecular interactions, while the hydroxyl group can undergo esterification or etherification reactions. The methoxy groups on the phenyl ring contribute to the molecule's overall polarity and electronic distribution, affecting its binding affinity to various biological targets.

In recent years, 1-Amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol has been studied for its potential therapeutic applications. One area of interest is its activity as an antioxidant. Research has shown that the compound exhibits strong antioxidant properties due to its ability to scavenge free radicals and inhibit lipid peroxidation. This makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 1-Amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol has also been investigated for its anti-inflammatory effects. Studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as an anti-inflammatory agent for conditions like arthritis and inflammatory bowel disease.

In addition to its pharmacological activities, 1-Amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol has been explored for its use in drug delivery systems. The compound's amphiphilic nature allows it to form micelles or liposomes, which can enhance the solubility and bioavailability of poorly soluble drugs. This property makes it a valuable component in the development of targeted drug delivery systems for improved therapeutic outcomes.

The synthesis of 1-Amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol has been optimized through various synthetic routes. One common approach involves the reaction of 2,3,4-trimethoxybenzaldehyde with an appropriate amino alcohol precursor under controlled conditions. Advanced synthetic methods have also been developed to improve yield and purity, making large-scale production feasible for industrial applications.

In conclusion, 1-Amino-3-(2,3,4-trimethoxyphenyl)propan-2-ol (CAS No. 1508901-51-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent or drug delivery component. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in various medical fields.